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Introduction

Accurate and precise standard solutions are fundamental for the quantitative analysis of

arsenic in various matrices, including environmental samples, pharmaceuticals, and biological

tissues. Disodium arsenate (Na₂HAsO₄) is a common, water-soluble salt of arsenic acid used

to prepare arsenic (V) standards. This document provides a detailed protocol for the

preparation of a primary stock solution and subsequent working standards of arsenic from

disodium arsenate heptahydrate (Na₂HAsO₄·7H₂O). The protocol emphasizes safety

procedures due to the high toxicity and carcinogenicity of arsenic compounds.

Safety Precautions

Disodium arsenate is highly toxic if swallowed or inhaled and is a known human carcinogen. It

is also very toxic to aquatic life with long-lasting effects.[1] All handling of this compound and its

solutions must be performed in a designated area, such as a fume hood, to avoid inhalation of

dust or aerosols.[2] Users must wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses or face shield, and chemical-resistant gloves.[2][3] It is

crucial to avoid contact with skin and eyes.[2] In case of accidental contact, wash the affected

area immediately with plenty of water and seek medical attention.[3][4] All waste containing

arsenic must be collected in suitable, closed containers and disposed of as hazardous waste

according to local, state, and federal regulations.[1][2]
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This protocol describes the preparation of a 1000 ppm arsenic (As) stock solution from

disodium arsenate heptahydrate, followed by the preparation of lower concentration working

standards through serial dilution.

1. Materials and Equipment

Reagents:

Disodium hydrogen arsenate heptahydrate (Na₂HAsO₄·7H₂O), analytical grade (Molecular

Weight: 312.01 g/mol ).[2]

High-purity, deionized water (ASTM Type I).

Nitric acid (HNO₃), trace metal grade (optional, for preservation).

Equipment:

Analytical balance (readable to 0.1 mg).

Class A volumetric flasks (100 mL, 1000 mL).

Class A volumetric pipettes (1 mL, 5 mL, 10 mL).

Beakers.

Pipette bulbs.

Appropriate PPE (lab coat, gloves, safety glasses).

Fume hood.

Wash bottle with deionized water.

Labeled storage bottles (e.g., high-density polyethylene, HDPE).

2. Preparation of 1000 ppm Arsenic (As) Stock Solution

The goal is to create a solution with an arsenic concentration of 1000 mg/L. The mass of

disodium arsenate heptahydrate required must be calculated based on the proportion of
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arsenic in the molecule.

Calculation:

Molecular Weight of Na₂HAsO₄·7H₂O = 312.01 g/mol .[1][2]

Atomic Weight of Arsenic (As) = 74.92 g/mol .

Fraction of As in the compound = (74.92 g/mol ) / (312.01 g/mol ) ≈ 0.2401.

To obtain 1.000 g of As, the required mass of Na₂HAsO₄·7H₂O is 1.000 g / 0.2401 ≈ 4.165

g.

Procedure:

1. Working inside a fume hood, accurately weigh approximately 4.165 g of disodium
arsenate heptahydrate using an analytical balance.

2. Quantitatively transfer the weighed solid into a 1000 mL Class A volumetric flask.

3. Add approximately 500 mL of deionized water to the flask.

4. Swirl the flask gently to dissolve the solid completely.

5. Once dissolved, dilute the solution to the calibration mark with deionized water.

6. Cap the flask and invert it at least 20 times to ensure the solution is thoroughly mixed.

7. Transfer the solution to a clean, clearly labeled storage bottle. The label should include the

chemical name (Arsenic Stock Solution), concentration (1000 ppm As), preparation date,

and your initials.

3. Preparation of Working Standard Solutions

Prepare a series of lower concentration working standards by performing serial dilutions of the

1000 ppm stock solution. The following example describes the preparation of 100 ppm, 10

ppm, and 1 ppm standards.
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Preparation of 100 ppm As Standard (100 mL):

1. Pipette 10.0 mL of the 1000 ppm As stock solution into a 100 mL Class A volumetric flask.

2. Dilute to the calibration mark with deionized water.

3. Cap and invert the flask multiple times to mix. Label appropriately.

Preparation of 10 ppm As Standard (100 mL):

1. Pipette 10.0 mL of the 100 ppm As working standard solution into a 100 mL Class A

volumetric flask.

2. Dilute to the calibration mark with deionized water.

3. Cap and invert the flask multiple times to mix. Label appropriately.[5]

Preparation of 1 ppm As Standard (100 mL):

1. Pipette 10.0 mL of the 10 ppm As working standard solution into a 100 mL Class A

volumetric flask.

2. Dilute to the calibration mark with deionized water.

3. Cap and invert the flask multiple times to mix. Label appropriately.[5]

4. Storage and Stability

Store all arsenic solutions in tightly closed, well-labeled containers.[2] Keep the containers in a

cool, dry, and well-ventilated place, away from incompatible materials such as strong acids and

oxidizing agents.[1][2] For long-term storage (up to 6 months), samples can be preserved by

acidifying to a pH < 2 with nitric acid.[6] Without preservation, aqueous standards should be

prepared fresh more frequently.

Data Presentation
Table 1: Quantitative Data for Arsenic Standard Preparation
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Parameter Value

Analyte Arsenic (As)

Source Compound Disodium hydrogen arsenate heptahydrate

Formula Na₂HAsO₄·7H₂O

Molecular Weight 312.01 g/mol [1][2]

Mass of Compound for 1L of 1000 ppm As

Stock Solution
4.165 g

Working Standard Dilution Scheme (Final

Volume 100 mL)

Target Concentration Aliquot of Higher Standard

100 ppm As 10.0 mL of 1000 ppm Stock

10 ppm As 10.0 mL of 100 ppm Standard

1 ppm As 10.0 mL of 10 ppm Standard

Workflow Visualization
The following diagram illustrates the workflow for preparing the arsenic stock and working

standard solutions.
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Stock Solution Preparation (1000 ppm As)

Working Standard Preparation

Weigh 4.165 g
Na₂HAsO₄·7H₂O

Dissolve in DI Water

Dilute to 1000 mL
in Volumetric Flask

1000 ppm As
Stock Solution

Pipette 10 mL
of 1000 ppm Stock

Use for Dilution

Dilute to 100 mL

100 ppm As
Standard

Pipette 10 mL
of 100 ppm Std

Dilute to 100 mL

10 ppm As
Standard

Pipette 1 mL
of 10 ppm Std

Dilute to 100 mL

1 ppm As
Standard

Click to download full resolution via product page

Caption: Workflow for preparing arsenic stock and working standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdhfinechemical.com [cdhfinechemical.com]

2. chem.khu.ac.ir [chem.khu.ac.ir]

3. ICSC 0326 - DISODIUM ARSENATE HEPTAHYDRATE [chemicalsafety.ilo.org]

4. SODIUM ARSENATE HEPTAHYDRATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. Preparation of Standard Solutions | Pharmaguideline [pharmaguideline.com]

6. images.hach.com [images.hach.com]

To cite this document: BenchChem. [Application Note: Preparation of Disodium Arsenate
Standard Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166728#protocol-for-preparing-disodium-arsenate-
standard-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b166728?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/101_600170286_SodiumArsenate-CASNO-10048-95-0-MSDS.pdf
https://chem.khu.ac.ir/files/site71/files/%D8%A2%D8%B2%D9%85%D8%A7%DB%8C%D8%B4%DA%AF%D8%A7%D9%87/%D8%AC%D8%AF%D9%88%D9%84_%D9%85%D9%88%D8%A7%D8%AF_%D8%B4%D9%85%DB%8C%D8%A7%DB%8C%DB%8C_%D8%8C_%D8%AD%D9%84%D8%A7%D9%84_%D9%87%D8%A7_%D9%88_%D8%B4%D9%86%D8%A7%D8%B3%D8%A7%DA%AF%D8%B1%D9%87%D8%A7%DB%8C_%D8%A2%D8%B2_%D8%B4%DB%8C%D9%85%DB%8C_%D8%B9%D9%85%D9%88%D9%85%DB%8C_%DB%B1_%D9%88_%DB%B2/Disodium_hydrogen_arsenate.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0326
https://cameochemicals.noaa.gov/chemical/21011
https://cameochemicals.noaa.gov/chemical/21011
https://www.pharmaguideline.com/2010/09/preparation-of-standard-solutions.html?m=1
https://images.hach.com/asset-get.download-en.jsa?id=7639983677
https://www.benchchem.com/product/b166728#protocol-for-preparing-disodium-arsenate-standard-solutions
https://www.benchchem.com/product/b166728#protocol-for-preparing-disodium-arsenate-standard-solutions
https://www.benchchem.com/product/b166728#protocol-for-preparing-disodium-arsenate-standard-solutions
https://www.benchchem.com/product/b166728#protocol-for-preparing-disodium-arsenate-standard-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

